![molecular formula C21H19FN4O2S2 B2399084 6-ethyl-2-((2-(5-(4-fluorophenyl)-3-(thiophen-2-yl)-4,5-dihydro-1H-pyrazol-1-yl)-2-oxoethyl)thio)pyrimidin-4(3H)-one CAS No. 922576-92-9](/img/structure/B2399084.png)
6-ethyl-2-((2-(5-(4-fluorophenyl)-3-(thiophen-2-yl)-4,5-dihydro-1H-pyrazol-1-yl)-2-oxoethyl)thio)pyrimidin-4(3H)-one
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Description
6-ethyl-2-((2-(5-(4-fluorophenyl)-3-(thiophen-2-yl)-4,5-dihydro-1H-pyrazol-1-yl)-2-oxoethyl)thio)pyrimidin-4(3H)-one is a useful research compound. Its molecular formula is C21H19FN4O2S2 and its molecular weight is 442.53. The purity is usually 95%.
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Scientific Research Applications
Anticancer Activity
Research has indicated that derivatives of pyrazolopyrimidines exhibit notable anticancer properties. A novel series of 6-aryl-3-methyl-1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-4(5H)-ones were synthesized and evaluated for their cytotoxic activities against HCT-116 and MCF-7 cancer cell lines, showing promising results in inhibiting 5-lipoxygenase, an enzyme associated with cancer progression (Rahmouni et al., 2016). Additionally, novel fluoro-substituted benzo[b]pyran compounds, structurally related to the compound of interest, have shown anti-lung cancer activity, highlighting the potential of fluoro-substituted derivatives in cancer treatment (Hammam et al., 2005).
Antimicrobial Activity
Several studies have explored the antimicrobial potential of pyrazolopyrimidin derivatives. For instance, novel pyrazolo[3,4-d]pyrimidin derivatives exhibited significant antibacterial and antifungal activities, suggesting their utility as potent antimicrobial agents (Khobragade et al., 2010). This underscores the broad-spectrum antimicrobial potential of compounds within this class, which could be harnessed for developing new antimicrobial drugs.
Enzyme Inhibitory Activity
Compounds based on the pyrazolopyrimidin framework have also been investigated for their enzyme inhibitory effects. Notably, novel pyrazolo[1,5-a]pyrimidines have been synthesized and evaluated for their ability to bind the translocator protein 18 kDa (TSPO), an early biomarker of neuroinflammatory processes. These compounds, including their fluorine-18 labeled derivatives, showed subnanomolar affinity for TSPO, indicating their potential application in imaging studies of neuroinflammation via positron emission tomography (PET) (Damont et al., 2015).
properties
IUPAC Name |
4-ethyl-2-[2-[3-(4-fluorophenyl)-5-thiophen-2-yl-3,4-dihydropyrazol-2-yl]-2-oxoethyl]sulfanyl-1H-pyrimidin-6-one |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H19FN4O2S2/c1-2-15-10-19(27)24-21(23-15)30-12-20(28)26-17(13-5-7-14(22)8-6-13)11-16(25-26)18-4-3-9-29-18/h3-10,17H,2,11-12H2,1H3,(H,23,24,27) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RHZFUUCQCJDIBE-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC(=O)NC(=N1)SCC(=O)N2C(CC(=N2)C3=CC=CS3)C4=CC=C(C=C4)F |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H19FN4O2S2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
442.5 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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